2-methyl-3-(1H-1,2,4-triazol-1-yl)propanethioamide

• IUPAC Name: 2-methyl-3-(1,2,4-triazol-1-yl)propanethioamide
• InChI: InChI=1S/C6H10N4S/c1-5(6(7)11)2-10-4-8-3-9-10/h3-5H,2H2,1H3,(H2,7,11)
• InChI Key: GSTZKEVDDFIVIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=NC=N1)C(=S)N
• Molecular Formula: C6H10N4S
• Molecular Weight: 170.24 g/mol
• CAS No.: 1094692-47-3

Description

2-methyl-3-(1H-1,2,4-triazol-1-yl)propanethioamide is a compound that contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds containing nitrogen atoms, especially those with three nitrogen atoms like the 1,2,4-triazole ring, are important active pharmaceutical scaffolds. They can form hydrogen bonds with different targets, leading to improvements in pharmacokinetics, pharmacological, and toxicological properties.

Synthesis Analysis

The synthesis of this compound or similar compounds often involves the construction of the triazole ring under flow conditions. This continuous, one-pot method is atom economical, highly selective, and environmentally benign. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various techniques. For example, the crystal structure of a similar compound, 1-((1-methyl-1H-1,2,4-triazol-3-yl) methyl)-3-(2,4,5-trifluorobenzyl)-1,3,5-triazinane-2,4,6-trione, was determined using X-ray diffraction studies.

Scientific Research Applications

Synthesis and Structural Studies

The synthesis and structural characterization of compounds related to 2-methyl-3-(1H-1,2,4-triazol-1-yl)propanethioamide have been a focal point in research due to their potential biological activities. For instance, novel triazole compounds containing a 2-Methylidenethiazolidine ring have been synthesized, demonstrating certain fungicidal activities. These compounds were analyzed using elemental analysis, IR, and H-1 NMR spectra, along with crystal structure determination, revealing potentially weak intermolecular interactions that stabilize the crystal structure (Liang-zhong Xu et al., 2005).

Antiviral Applications

In the context of antiviral research, particularly against COVID-19, novel thiadiazole-based molecules containing 1,2,3-triazole moieties have been synthesized and identified for their potential activity against the COVID-19 main protease through structure-guided virtual screening. This approach underscores the significance of triazole derivatives in developing antiviral agents (Huda R. M. Rashdan et al., 2021).

Catalytic Applications

Research into the catalytic properties of triazole derivatives has led to the synthesis of half-sandwich Ruthenium(II) complexes with 1,2,3-triazole-based organosulfur/-selenium ligands. These complexes have been explored for their catalytic oxidation of alcohols and transfer hydrogenation of ketones, demonstrating the versatility of triazole derivatives in catalysis (Fariha Saleem et al., 2013).

Coordination Polymers

The construction of coordination polymers using triazole derivatives has also been a significant area of research. A series of Cu(II) and Cd(II) coordination polymers have been constructed using 3,5-dinitrosalicylic acid and flexible bis(triazole) ligands, showcasing the structural diversity and potential applications of these materials in various fields (Yan Yang et al., 2013).

Sustainable Synthesis

Efforts towards sustainable chemistry have led to the development of an efficient and sustainable synthesis of 2-(3-Methyl-1H-1,2,4-Triazol-1-yl) acetic acid under continuous-flow conditions. This methodology highlights the importance of green chemistry principles in synthesizing triazole derivatives (Simone Tortoioli et al., 2020).

Future Directions

The future directions for research on 2-methyl-3-(1H-1,2,4-triazol-1-yl)propanethioamide and similar compounds could involve further exploration of their biological activities and potential applications in medicine. For example, further studies could investigate their potential as anticancer agents, or their potential use in the treatment of diseases such as coronavirus disease 2019 (COVID-19).

Mechanism of Action

Target of Action

Compounds with a similar 1,2,4-triazole structure have been reported to interact with various targets such as tubulin and carbonic anhydrase-II .

Mode of Action

It’s known that 1,2,4-triazole derivatives can form hydrogen bonds and hydrophobic interactions with their targets . For instance, a compound with a similar structure was found to bind to the colchicine binding site of tubulin .

Biochemical Pathways

Similar 1,2,4-triazole compounds have been associated with the inhibition of tubulin polymerization and carbonic anhydrase-II activity , which could suggest potential pathways.

Result of Action

Similar 1,2,4-triazole compounds have shown cytotoxic activities against tumor cell lines and induced apoptosis in certain cells .

Action Environment

The synthesis of similar 1,2,4-triazole compounds has been reported to be efficient under continuous-flow conditions , suggesting that the reaction environment can play a role in the formation of these compounds.

Biochemical Analysis

Biochemical Properties

2-methyl-3-(1H-1,2,4-triazol-1-yl)propanethioamide plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in metabolic pathways, potentially inhibiting or activating them. The nature of these interactions can vary, including covalent bonding, hydrogen bonding, and van der Waals forces. These interactions can alter the enzyme’s activity, leading to changes in metabolic flux and metabolite levels .

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, it may modulate signaling pathways such as the MAPK/ERK pathway, leading to changes in gene expression and cellular responses. Additionally, it can affect cellular metabolism by altering the activity of key metabolic enzymes .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their activity. This compound may also influence gene expression by interacting with transcription factors or other regulatory proteins. These interactions can result in upregulation or downregulation of specific genes, affecting cellular function and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy. Long-term exposure to this compound can result in sustained changes in cellular function, including alterations in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal effects, while higher doses can lead to significant changes in cellular function and metabolism. Threshold effects have been observed, where a certain dosage is required to elicit a response. Additionally, high doses of this compound can result in toxic or adverse effects, including cellular damage and disruption of normal physiological processes .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For example, it may inhibit key enzymes in glycolysis or the citric acid cycle, leading to changes in energy production and metabolic intermediates. These interactions can have downstream effects on cellular function and overall metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with transporters or binding proteins that facilitate its movement across cellular membranes. Additionally, its localization and accumulation within specific tissues can influence its activity and efficacy. Understanding these transport and distribution mechanisms is crucial for optimizing its use in biochemical research .

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. For instance, it could localize to the mitochondria, where it influences energy production and metabolic processes. These localization patterns can affect its interactions with biomolecules and its overall impact on cellular function .